Cas no 1227157-65-4 (Ethyl 3-methoxy-5-nitrobenzoate)

• Product Name: Ethyl 3-methoxy-5-nitrobenzoate
• CAS No: 1227157-65-4
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 1040843
• PubChem ID: 58424985
• Update Time: 2025-11-01

Ethyl 3-methoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-5-nitrobenzoate
• s10859
• Ethyl3-methoxy-5-nitrobenzoate
• DB-342967
• CS-0338516
• SCHEMBL2367158
• 1227157-65-4
• CBICIWBUDRQIBK-UHFFFAOYSA-N
• AMY22881

• MDL： MFCD11974968
• Inchi： 1S/C10H11NO5/c1-3-16-10(12)7-4-8(11(13)14)6-9(5-7)15-2/h4-6H,3H2,1-2H3
• InChI Key： CBICIWBUDRQIBK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C=1)[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 3-methoxy-5-nitrobenzoate

Ethyl 3-Methoxy-5-Nitrobenzoate: A Comprehensive Overview

Ethyl 3-methoxy-5-nitrobenzoate, also known by its CAS number 1227157-65-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, featuring a nitro group at the 5-position and a methoxy group at the 3-position, with an ethyl ester substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of Ethyl 3-methoxy-5-nitrobenzoate in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The nitro group at the 5-position is known to enhance the compound's reactivity, making it an ideal candidate for further functionalization. Moreover, the methoxy group at the 3-position contributes to the molecule's stability and solubility, which are critical factors in drug delivery systems.

One of the most promising areas of research involving Ethyl 3-methoxy-5-nitrobenzoate is its application in cancer therapy. Scientists have investigated its ability to inhibit specific enzymes involved in tumor growth and metastasis. For instance, studies have shown that derivatives of this compound can selectively target cancer cells while sparing healthy tissue, a property that is highly desirable in anticancer drugs. The ethyl ester group has also been found to improve bioavailability, enhancing the compound's effectiveness when administered orally.

In addition to its pharmacological applications, Ethyl 3-methoxy-5-nitrobenzoate has shown potential in agrochemicals. Its ability to act as a herbicide or fungicide has been explored in recent agricultural studies. The compound's structure allows it to interact with key enzymes in plant pathogens, disrupting their metabolic pathways and preventing crop damage. This dual functionality underscores the versatility of Ethyl 3-methoxy-5-nitrobenzoate as a multi-purpose chemical entity.

The synthesis of Ethyl 3-methoxy-5-nitrobenzoate involves a series of well-established organic reactions. Typically, the compound is derived from benzoic acid through a sequence of nitration, methylation, and esterification steps. The nitration step introduces the nitro group at the 5-position, while the methylation step adds the methoxy group at the 3-position. Finally, esterification with ethanol yields the ethyl ester derivative. These reactions are optimized to ensure high yield and purity, making Ethyl 3-methoxy-5-nitrobenzoate accessible for large-scale production.

From a structural perspective, Ethyl 3-methoxy-5-nitrobenzoate exhibits interesting electronic properties due to its functional groups. The nitro group is electron-withdrawing, which increases the electrophilicity of the aromatic ring and facilitates further substitution reactions. Conversely, the methoxy group is electron-donating through resonance effects, which can modulate reactivity depending on its position relative to other substituents. This interplay between electron-withdrawing and electron-donating groups makes Ethyl 3-methoxy-5-nitrobenzoate a valuable tool in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to model the behavior of Ethyl 3-methoxy-5-nitrobenzoate at atomic level precision. Using techniques such as density functional theory (DFT), scientists can predict how this compound interacts with biological targets or catalytic surfaces. These computational studies have provided valuable insights into its electronic structure and reactivity patterns, guiding experimental efforts toward more efficient synthesis routes and novel applications.

In conclusion, Ethyl 3-methoxy-5-nitrobenzoate (CAS No:1227157-65-4) stands out as a multifaceted chemical entity with significant potential across various industries. Its unique combination of functional groups enables diverse applications ranging from drug development to agrochemicals. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.